Cas no 10549-25-4 (Pyrene, 4,5,9,10-tetrahydro-2,7-dimethyl-)

Pyrene, 4,5,9,10-tetrahydro-2,7-dimethyl- structure
10549-25-4 structure
Product Name:Pyrene, 4,5,9,10-tetrahydro-2,7-dimethyl-
CAS No:10549-25-4
MF:C18H18
MW:234.335525035858
CID:1154006
PubChem ID:2751908
Update Time:2025-04-20

Pyrene, 4,5,9,10-tetrahydro-2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrene, 4,5,9,10-tetrahydro-2,7-dimethyl-
    • 2,7-dimethyl-4,5,9,10-tetrahydropyrene
    • AKOS004907089
    • DTXSID10372861
    • 10549-25-4
    • Inchi: 1S/C18H18/c1-11-7-13-3-5-15-9-12(2)10-16-6-4-14(8-11)17(13)18(15)16/h7-10H,3-6H2,1-2H3
    • InChI Key: KDYUKHLSKNHFSO-UHFFFAOYSA-N
    • SMILES: C12C3=CC(C)=CC=1CCC1C=C(C)C=C(CC3)C2=1

Computed Properties

  • Exact Mass: 234.14094
  • Monoisotopic Mass: 234.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd